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Compound of Interest

Compound Name: Cyanoacetone sodium salt

Cat. No.: B3280094 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for

cyanoacetone sodium salt (CAS No. 70807-22-6). The information is compiled and presented

to meet the needs of laboratory and drug development professionals, with a focus on safe

handling, storage, and emergency procedures.

Section 1: Chemical Identification and Physical
Properties
Cyanoacetone sodium salt, also known as 3-oxobutanenitrile sodium salt, is a reactive

intermediate used in various organic syntheses, including the production of pharmaceuticals,

agrochemicals, and dyes.[1][2] It is recognized for its role as a versatile building block in

creating more complex molecules.[3]

Table 1: Chemical and Physical Properties
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Property Value Source

CAS Number 70807-22-6 [1][4]

Molecular Formula C₄H₄NNaO [1]

Molecular Weight 105.07 g/mol [1]

Appearance Brown crystalline powder [1]

Synonyms

3-oxobutanenitrile sodium salt,

Sodium 1-cyano-2-oxopropan-

1-ide, NACYA, SODIUM

CYANOACETONE

[1]

Melting Point 80 - 84°C

Boiling Point Data not available [1]

Flash Point Data not available [1]

Solubility Soluble in water [1]

Section 2: Hazard Identification and Classification
Cyanoacetone sodium salt is classified as a hazardous substance. The primary hazards are

associated with its corrosive nature and toxicity upon contact or ingestion.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[4]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[4]

Skin Corrosion/Irritation 1C
H314: Causes severe skin

burns and eye damage[4]

Skin Sensitization 1
H317: May cause an allergic

skin reaction[4]

Corrosive Solid, Basic,

Organic, n.o.s.
UN 3263

As a corrosive solid, it poses a significant risk to skin, eyes, and mucous membranes upon

contact.

Section 3: Toxicology and Exposure Limits
While specific quantitative toxicity data such as LD50 (median lethal dose) for cyanoacetone
sodium salt is not readily available in public literature, the GHS classification indicates

significant hazard. Exposure should be minimized through engineering controls and

appropriate personal protective equipment.

Section 4: First-Aid Measures
Immediate and appropriate first aid is critical in case of exposure.

Table 3: First-Aid Procedures
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Exposure Route Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[5]

Skin Contact

Take off immediately all contaminated clothing.

Wash off with soap and plenty of water. Swab

with polyethylene glycol 400. Call a physician

immediately.[6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call an

ophthalmologist.[6]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[6]

Section 5: Handling and Storage
Proper handling and storage procedures are essential to prevent exposure and accidents.

Handling: Handle in a well-ventilated place. Wear suitable protective clothing, gloves, and

eye/face protection. Avoid formation of dust and aerosols.[5][6]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents and acids.[7]

Section 6: Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling cyanoacetone sodium salt.

Table 4: Recommended Personal Protective Equipment
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Protection Type Specifications

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US). A face shield may also be necessary.[8]

Skin Protection

Wear fire/flame resistant and impervious

clothing. Handle with gloves that have been

inspected prior to use.[8]

Hand Protection

Nitrile rubber gloves are recommended. A glove

thickness of 0.11 mm provides a breakthrough

time of > 480 minutes for both full and splash

contact.[6]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with an

appropriate cartridge.[9]

Section 7: Accidental Release Measures
In the event of a spill, follow a clear and systematic procedure to ensure safety and minimize

environmental contamination.

Caption: Workflow for handling a chemical spill of cyanoacetone sodium salt.

Section 8: Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam. Avoid

using water jets, which can spread the fire.[10]

Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases

and vapors, including nitrogen oxides (NOx) and carbon monoxide (CO).[7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with fumes and burning material.[11]

Section 9: Experimental Protocols
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While specific experimental results for cyanoacetone sodium salt are not publicly available,

the following are summaries of standard OECD test guidelines used to assess the hazards

associated with this chemical class.

OECD Test Guideline 431: In Vitro Skin Corrosion
This test determines the potential of a chemical to cause skin corrosion.

Principle: The test chemical is applied topically to a three-dimensional reconstructed human

epidermis (RhE) model. Corrosive chemicals penetrate the stratum corneum and are

cytotoxic to the underlying cell layers.[12][13]

Methodology:

The test chemical is applied to the RhE model for specific exposure times (e.g., 3 minutes

and 1 hour).[12]

After exposure, the chemical is washed off, and the viability of the cells is measured.

Cell viability is determined by the enzymatic conversion of the vital dye MTT [3-(4,5-

Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] into a blue formazan salt, which is

then quantified spectrophotometrically.[12]

Classification: A chemical is identified as corrosive if the cell viability falls below a defined

threshold after a specific exposure time.[14]
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Caption: Experimental workflow for the OECD TG 431 in vitro skin corrosion test.

In Vitro Eye Irritation Testing
Similar to skin corrosion tests, eye irritation potential can be assessed using reconstructed

human cornea-like epithelial (RhCE) tissue models.
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Principle: The test chemical is applied to the surface of the RhCE model. The ability of the

chemical to damage the corneal cells is measured.

Methodology:

For solid substances, a defined amount (e.g., 50 mg) is applied to the RhCE tissue for a

set exposure time (e.g., 6 hours).[15]

Following exposure, the tissue is rinsed, and cell viability is measured using a quantitative

method like the MTT assay.

Classification: The chemical is classified based on the reduction in cell viability compared to

negative controls. A significant reduction indicates the potential for serious eye damage.

Section 10: Disposal Considerations
Chemical waste must be disposed of in accordance with local, state, and federal regulations.

Collect the material and any contaminated absorbent in a suitable, sealed container for

disposal.[5] Do not allow the chemical to enter drains or waterways.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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